molecular formula C11H12N2O2S B8789232 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid

1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid

Cat. No.: B8789232
M. Wt: 236.29 g/mol
InChI Key: MICBVLBHUVPYED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N2O2S

Molecular Weight

236.29 g/mol

IUPAC Name

2-propan-2-yl-5-thiophen-2-ylpyrazole-3-carboxylic acid

InChI

InChI=1S/C11H12N2O2S/c1-7(2)13-9(11(14)15)6-8(12-13)10-4-3-5-16-10/h3-7H,1-2H3,(H,14,15)

InChI Key

MICBVLBHUVPYED-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C(=CC(=N1)C2=CC=CS2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate (0.88 g, 3.3 mmol) in THF (10 mL) was added aq. LiOH solution (0.42 g, 10 mmol, 5 mL) and the mixture was stirred for 16 h at RT. Solvents were removed and the thick liquid was diluted with water (5 mL) and acidified with 3M HCl solution to pH 4-5. The product precipitated and was filtered, washed with water and dried to afford 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid as a white solid (0.69 g, 88% yield).
Name
ethyl 1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylate
Quantity
0.88 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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